Cas no 1804167-62-1 (Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate)

• Product Name: Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate
• CAS No: 1804167-62-1
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 4958166
• Update Time: 2025-10-22

Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate

• Inchi： 1S/C14H15NO3/c1-2-18-14(17)13-10-11(7-8-15)5-6-12(13)4-3-9-16/h5-6,9-10H,2-4,7H2,1H3
• InChI Key： ZHTKURUXWOEABS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CC#N)C=CC=1CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 331
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate (CAS No. 1804167-62-1)

Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate (CAS No. 1804167-62-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its unique cyanomethyl and 3-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzoate core with reactive side chains, makes it a valuable building block for designing novel molecules with potential applications in drug discovery and functional materials.

The compound's CAS number 1804167-62-1 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent trends in green chemistry and sustainable synthesis have amplified interest in such intermediates, as they often enable more efficient routes to complex targets. Scientists frequently search for "Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate synthesis" or "CAS 1804167-62-1 applications," reflecting the demand for practical protocols and innovative uses of this chemical entity.

In pharmaceutical contexts, the cyanomethyl moiety of Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate offers opportunities for further functionalization, particularly in the development of kinase inhibitors or protease modulators. The 3-oxopropyl group, meanwhile, provides a handle for conjugation or cyclization reactions, making it relevant to peptide mimetics and small-molecule drug design. These attributes align with current industry priorities, such as targeted therapies and personalized medicine, where modular synthetic approaches are paramount.

From a materials science perspective, this compound's dual functionality (cyano and keto groups) allows participation in diverse polymerization or crosslinking strategies. Researchers exploring "smart materials" or "self-healing polymers" may find CAS 1804167-62-1 particularly intriguing due to its potential to contribute to dynamic covalent chemistry systems. Such applications resonate with the growing emphasis on advanced functional materials for electronics, coatings, and biomedical devices.

Analytical characterization of Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are frequently searched in conjunction with the compound's name. Stability studies under various pH and temperature conditions are also common research topics, addressing concerns about compound storage and handling best practices. These practical considerations are essential for laboratory technicians and industrial chemists alike.

The compound's role in multistep organic synthesis is another area of active investigation. Its balanced reactivity profile—neither overly sensitive nor inert—makes it suitable for diverse transformations, from nucleophilic additions to catalytic reductions. This versatility explains why "Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate reactivity" appears frequently in academic search queries, especially among graduate students designing complex synthetic routes.

Regulatory and safety aspects of CAS 1804167-62-1 are often discussed in the context of REACH compliance and laboratory safety guidelines. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) is recommended when handling the compound, reflecting broader shifts toward responsible chemical management in research institutions.

Looking ahead, the demand for high-purity Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate is expected to rise, particularly as its utility in high-throughput screening and combinatorial chemistry becomes more apparent. Suppliers emphasizing batch-to-batch consistency and traceability will likely see increased interest from the pharmaceutical and specialty chemicals sectors, where quality control is non-negotiable.

In summary, Ethyl 5-(cyanomethyl)-2-(3-oxopropyl)benzoate (CAS No. 1804167-62-1) represents a compelling case study in how targeted molecular design can yield intermediates with broad interdisciplinary relevance. Its dual functionalization pattern continues to inspire innovative applications across chemistry-driven industries, making it a compound worthy of ongoing research and development attention.